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Get Quote

The table below summarizes the key crystallographic data for ytterbium triiodate dihydrate, which is the

form for which a detailed crystal structure has been resolved [1].

Property Value

Chemical Formula Yb(IO₃)₃ · 2H₂O [1]

Molar Mass 697.75 g·mol⁻¹ [1]

Crystal System Monoclinic [1]

Space Group P2₁/c [1]

Unit Cell Parameter a 8.685 Å [1]

Unit Cell Parameter b 6.066 Å [1]

Unit Cell Parameter c 16.687 Å [1]

Unit Cell Angle β 115.01° [1]

Cell Volume ~806.0 Å³ (calculated)

Density (dihydrate) 5.067 g·cm⁻³ [1]

Appearance Colourless crystals [1]
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Synthesis and Experimental Methodology

The primary synthesis method for ytterbium triiodate dihydrate single crystals is a hydrothermal reaction

[1]. The workflow for this synthesis is outlined below:

Start Synthesis

React Ytterbium Sulfate
and Iodic Acid in Water

Seal Reaction Mixture
in a Vessel

Heat at 200°C

Cool Slowly
(Crystal Growth)

Collect Yb(IO₃)₃·2H₂O
Colourless Crystals

Click to download full resolution via product page

This diagram illustrates the key steps in the hydrothermal synthesis of Yb(IO₃)₃·2H₂O crystals.

Procedure Details:

Reactants: The synthesis is performed by reacting ytterbium sulfate (Yb₂(SO₄)₃) and iodic acid

(HIO₃) in water [1].
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Reaction Conditions: The mixture is heated at 200 °C in a sealed vessel, which generates high

pressure [1].
Crystallization: The slow cooling of the reaction mixture is a critical step that allows for the formation

of single crystals suitable for X-ray diffraction analysis [1].

Characterization and Further Research

Single-crystal X-ray diffraction (XRD) is the technique used to determine the precise crystal structure

parameters listed in the table above [1] [2]. This is the definitive method for confirming the compound's

monoclinic system and P2₁/c space group.

For further investigation, you might find the following approaches useful:

Deepen Literature Review: The original research articles cited in the Wikipedia entry, particularly
Phanon & Gautier-Luneau (2006) and Douglas et al. (2004), will contain the most comprehensive

experimental details [1].
Explore Related Compounds: The broader family of rare-earth iodates is known for non-linear

optical properties. Research into isostructural compounds with other lanthanides may provide
additional insights and comparative data [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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